Cas no 209971-95-9 (3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-4-nitro-,hydrazone(9CI))

• Product Name: 3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-4-nitro-,hydrazone(9CI)
• CAS No: 209971-95-9
• MF: C₅H₉N₅O₂
• MW: 171.157259702682
• CID: 910898
• Update Time: 2023-03-31

3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-4-nitro-,hydrazone(9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-4-nitro-,hydrazone(9CI)
• 1H-Pyrazole, 3-hydrazinyl-1,5-dimethyl-4-nitro-

• Inchi： 1S/C5H9N5O2/c1-3-4(10(11)12)5(7-6)8-9(3)2/h6H2,1-2H3,(H,7,8)
• InChI Key： QWUAIOPKOOFZSB-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C([N+]([O-])=O)C(NN)=N1

Computed Properties

• Exact Mass: 171.076
• Monoisotopic Mass: 171.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0